Cas no 42850-92-0 (5H-Imidazo[1,5-c][1,3]oxazine(9CI))

• Product Name: 5H-Imidazo[1,5-c][1,3]oxazine(9CI)
• CAS No: 42850-92-0
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 325251
• PubChem ID: 57349937
• Update Time: 2025-04-19

5H-Imidazo[1,5-c][1,3]oxazine(9CI) Chemical and Physical Properties

Names and Identifiers

• 5H-Imidazo[1,5-c][1,3]oxazine(9CI)
• 5H-imidazo[1,5-c][1,3]oxazine
• 42850-92-0
• DTXSID50722008

• Inchi： 1S/C6H6N2O/c1-2-9-5-8-4-7-3-6(1)8/h1-4H,5H2
• InChI Key： RGFNVZJLVFUSIX-UHFFFAOYSA-N
• SMILES： O1C=CC2=CN=CN2C1

Computed Properties

• Exact Mass: 122.048012819g/mol
• Monoisotopic Mass: 122.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 27Ų